Cas no 2172061-36-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid
• CAS No: 2172061-36-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6108115
• PubChem ID: 165808445
• Update Time: 2025-08-05

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-amido]cyclopentane-1-carboxylic acid
• EN300-1512718
• 2172061-36-6

• Inchi： 1S/C27H30N2O6/c30-23(28-27(24(31)32)11-5-6-12-27)26(13-15-34-16-14-26)29-25(33)35-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,5-6,11-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CFRSMPFZBMPELB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(C(NC1(C(=O)O)CCCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid (CAS No. 2172061-36-6)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid, identified by its CAS number 2172061-36-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclopentane core with an oxane bridge, further functionalized by an amino group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these specific functional moieties not only makes it a structurally interesting compound but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for the amino function. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond mere protection. For instance, it could enhance the solubility or stability of the molecule, making it more amenable to further chemical modifications or biological testing. The fluorene component, known for its rigidity and fluorescence properties, might contribute to the molecule's pharmacokinetic behavior or serve as a handle for conjugation with other biomolecules.

The cyclopentane ring is another key structural feature that often influences the biological activity of a compound. Its three-dimensional structure can help dictate how the molecule interacts with biological targets, such as enzymes or receptors. In this case, the cyclopentane ring is linked to an oxane bridge, which introduces flexibility while maintaining a defined conformation. This balance between rigidity and flexibility can be critical for achieving optimal binding affinity and selectivity.

The amino group in the molecule provides a site for further derivatization, enabling chemists to modify its properties as needed. For example, it could be used to introduce additional functional groups or to link the compound to other molecules via amide or urea bonds. Such modifications are essential in drug design, where subtle changes in structure can significantly impact potency and selectivity.

Recent advancements in computational chemistry have made it possible to predict the biological activity of complex molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, researchers can identify potential binding interactions between 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid and various biological targets. These computational studies have already revealed promising leads for further investigation in areas such as oncology and neurology.

In oncology research, the unique structural features of this compound make it an attractive candidate for developing novel anticancer agents. The combination of a rigid fluorene moiety and a flexible oxane bridge could allow it to selectively target specific oncogenic pathways or inhibit key enzymes involved in tumor growth. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are often overexpressed in cancer cells.

Neurological disorders represent another area where this compound shows potential promise. The ability to modulate neurotransmitter systems or interact with specific receptors could make it useful in treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its fluorescence properties might enable researchers to visualize neural activity in vivo using advanced imaging techniques.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complex architecture requires careful planning to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and flow chemistry have streamlined many synthetic steps, reducing both cost and environmental impact.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its potential therapeutic applications. These assays might include enzyme inhibition studies, cell-based assays, or animal models of disease. By systematically testing its properties under different conditions, researchers can gain valuable insights into its mechanism of action and potential side effects.

The role of CAS No. 2172061-36-6 in this context is not merely an identifier but also a reference point for researchers worldwide. Its precise chemical specification ensures that experiments can be replicated reliably across different laboratories, fostering collaboration and accelerating scientific progress. As more data becomes available on this compound's properties and applications, it is likely to become an increasingly important tool in pharmaceutical research.

In conclusion,1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclopentane-1-carboxylic acid (CAS No. 2172061-36-6) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,CAS No. 2172061-36-6 will undoubtedly play a significant role in shaping the future of medicinal chemistry.